Cas no 1482790-90-8 (2,2-Dimethyl-3-(3-nitrophenyl)propan-1-amine)

• Product Name: 2,2-Dimethyl-3-(3-nitrophenyl)propan-1-amine
• CAS No: 1482790-90-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5792023
• PubChem ID: 65392768
• Update Time: 2025-06-08

2,2-Dimethyl-3-(3-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1482790-90-8
• EN300-1849774
• 2,2-dimethyl-3-(3-nitrophenyl)propan-1-amine
• AKOS014728572
• 2,2-Dimethyl-3-(3-nitrophenyl)propan-1-amine

• Inchi： 1S/C11H16N2O2/c1-11(2,8-12)7-9-4-3-5-10(6-9)13(14)15/h3-6H,7-8,12H2,1-2H3
• InChI Key： CXJWBXIHYKUGPG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)CC(C)(C)CN)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,2-Dimethyl-3-(3-nitrophenyl)propan-1-amine

Latest Research Insights on 2,2-Dimethyl-3-(3-nitrophenyl)propan-1-amine (CAS: 1482790-90-8) in Chemical Biology and Pharmaceutical Applications

The compound 2,2-Dimethyl-3-(3-nitrophenyl)propan-1-amine (CAS: 1482790-90-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a nitrophenyl group and a dimethyl-substituted propan-1-amine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a potential modulator of neurotransmitter systems. Preliminary in vitro studies suggest that 2,2-Dimethyl-3-(3-nitrophenyl)propan-1-amine may interact with specific receptors in the central nervous system, influencing pathways related to mood regulation and cognitive function. Researchers have employed advanced techniques such as molecular docking and binding affinity assays to elucidate these interactions, providing a foundation for future in vivo studies.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,2-Dimethyl-3-(3-nitrophenyl)propan-1-amine exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study highlighted the importance of the nitro group in enhancing the compound's ability to induce apoptosis through reactive oxygen species (ROS) generation.

The synthesis and optimization of 2,2-Dimethyl-3-(3-nitrophenyl)propan-1-amine have also been a focus of recent work. A team at the University of Cambridge developed a novel, high-yield synthetic route for this compound, addressing previous challenges in scalability and purity. Their approach, which utilizes a palladium-catalyzed coupling reaction, has been patented and could facilitate larger-scale production for preclinical testing.

Pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile. While 2,2-Dimethyl-3-(3-nitrophenyl)propan-1-amine shows good membrane permeability in Caco-2 cell models, its metabolic stability in liver microsomes appears to be moderate, suggesting that structural modifications may be necessary to improve its drug-like properties. These findings are crucial for guiding future medicinal chemistry optimization efforts.

Looking ahead, researchers are particularly interested in exploring the compound's potential as a scaffold for developing new antimicrobial agents. Computational studies predict that the nitrophenyl moiety may confer activity against drug-resistant bacterial strains, though experimental validation is still needed. The versatility of 2,2-Dimethyl-3-(3-nitrophenyl)propan-1-amine as a building block for diverse therapeutic applications continues to drive innovation in this area of chemical biology research.

In conclusion, the growing body of research on 2,2-Dimethyl-3-(3-nitrophenyl)propan-1-amine (CAS: 1482790-90-8) underscores its potential as a multifaceted pharmacophore. From neurological disorders to cancer and infectious diseases, this compound represents an exciting avenue for drug discovery. Future studies will likely focus on optimizing its pharmacological profile and exploring novel therapeutic indications, potentially leading to the development of innovative treatments for challenging medical conditions.